Cas no 2375262-44-3 (2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid;hydrochloride)

• Product Name: 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 2375262-44-3
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 6291361
• PubChem ID: 145874790
• Update Time: 2025-05-20

2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375262-44-3
• 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride
• EN300-7443142
• 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid;hydrochloride

• Inchi： 1S/C11H21NO2.ClH/c1-10(2,3)6-7-11(9(13)14)5-4-8-12-11;/h12H,4-8H2,1-3H3,(H,13,14);1H
• InChI Key： RDQCFIOXXQAQKS-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCCN1)CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 235.1339066g/mol
• Monoisotopic Mass: 235.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid;hydrochloride

Comprehensive Overview of 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 2375262-44-3)

2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a pyrrolidine ring with a 3,3-dimethylbutyl side chain, makes it a valuable intermediate for drug discovery and development. The compound's hydrochloride salt form enhances its solubility and stability, which is critical for laboratory applications. Researchers are increasingly interested in this molecule due to its potential role in modulating biological pathways, particularly in neuroscience and metabolic studies.

The growing demand for pyrrolidine derivatives in medicinal chemistry has put CAS No. 2375262-44-3 in the spotlight. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified its relevance. Many scientists are searching for "pyrrolidine-carboxylic acid applications" or "3,3-dimethylbutyl derivatives in pharmacology," reflecting the compound's emerging importance. Its structural features align with current research on small-molecule therapeutics, especially in targeting protein-protein interactions and enzyme inhibition.

From a synthetic chemistry perspective, 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride offers intriguing challenges and opportunities. The steric hindrance introduced by the dimethylbutyl group requires optimized reaction conditions, a topic frequently discussed in modern organic chemistry forums. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, as users often search for "pyrrolidine HCl salt characterization" or "CAS 2375262-44-3 analytical methods." These search patterns demonstrate the compound's technical complexity and the need for precise quality control in research settings.

The pharmaceutical industry's shift toward targeted drug delivery systems has increased interest in molecules like 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride. Its balanced lipophilicity, influenced by both the pyrrolidine core and aliphatic side chain, makes it a candidate for improving drug bioavailability. Recent publications exploring "pyrrolidine-based bioavailability enhancers" correlate with rising searches for this compound. Furthermore, its potential in prodrug design and bioconjugation strategies aligns with current trends in personalized medicine and precision therapeutics.

Quality assurance for CAS No. 2375262-44-3 remains a critical discussion point, as evidenced by frequent queries about "pyrrolidine derivative purity standards" and "HCl salt stoichiometry verification." The compound's chiral center at the pyrrolidine ring's 2-position adds another layer of complexity, driving searches for "enantiopure pyrrolidine synthesis." These technical considerations highlight the compound's importance in developing stereoselective synthesis methodologies, a hot topic in asymmetric catalysis research.

Environmental and regulatory aspects of 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride production have also gained attention. Sustainable chemistry initiatives have led to searches for "green synthesis of pyrrolidine derivatives" and "eco-friendly purification of carboxylic acid salts." The compound's biodegradability profile and waste management strategies are becoming increasingly relevant in pharmaceutical manufacturing, reflecting broader industry concerns about environmental impact.

In conclusion, 2-(3,3-Dimethylbutyl)pyrrolidine-2-carboxylic acid hydrochloride represents a fascinating case study at the intersection of medicinal chemistry, process optimization, and drug development trends. Its unique structural features and versatile applications continue to generate scientific interest, as seen in evolving search patterns and research publications. As the field advances, this compound will likely play an increasingly important role in addressing current challenges in therapeutic agent design and chemical biology.